methyl 4-(1,5-dimethyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate

• Molecular Formula: C17H21N3O3
• Molecular Weight: 315.37 g/mol
• IUPAC Name: methyl 4-(1,5-dimethylpyrazol-4-yl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C17H21N3O3/c1-9-14(17(22)23-4)15(11-8-18-20(3)10(11)2)16-12(19-9)6-5-7-13(16)21/h8,15,19H,5-7H2,1-4H3
• InChI Key: IDYUQVUXKZZIPM-UHFFFAOYSA-N
• SMILES: CC1=C(C(C2=C(N1)CCCC2=O)C3=C(N(N=C3)C)C)C(=O)OC

Description

Methyl 4-(1,5-dimethyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate is a synthetic compound that has been studied for its potential applications in scientific research. It is a member of the quinolinecarboxylate family of compounds and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of methyl 4-(1,5-dimethyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate involves the inhibition of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. It has also been shown to modulate cellular signaling pathways, such as the PI3K/Akt/mTOR pathway.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to have anti-inflammatory, antioxidant, and neuroprotective properties. It has also been studied for its potential applications in the treatment of Alzheimer's disease and other neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 4-(1,5-dimethyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate in lab experiments is its ability to inhibit certain enzymes and modulate cellular signaling pathways. However, one limitation is that it may not be suitable for use in certain experiments due to its specific biochemical and physiological effects.

Future Directions

There are many potential future directions for the study of methyl 4-(1,5-dimethyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate. One potential direction is the further study of its potential applications in the treatment of Alzheimer's disease and other neurological disorders. Another potential direction is the study of its effects on other cellular signaling pathways and enzymes. Additionally, the development of new synthetic methods for the production of this compound may enable further study of its potential applications in scientific research.

Synthesis Methods

The synthesis of methyl 4-(1,5-dimethyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate involves the reaction of 4-(1,5-dimethyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylic acid with methanol in the presence of a catalyst. The resulting compound is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

Methyl 4-(1,5-dimethyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate has been studied for its potential applications in scientific research. It has been shown to have a range of biochemical and physiological effects, including the inhibition of certain enzymes and the modulation of cellular signaling pathways.